1-(4-{[1-(3-Methyl-1,2,4-thiadiazol-5-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)-4-phenylpiperazine

• Molecular Formula: C22H29N5OS
• Molecular Weight: 411.6 g/mol
• IUPAC Name: 3-methyl-5-[4-[4-(4-phenylpiperazin-1-yl)but-2-ynoxy]piperidin-1-yl]-1,2,4-thiadiazole
• InChI: InChI=1S/C22H29N5OS/c1-19-23-22(29-24-19)27-12-9-21(10-13-27)28-18-6-5-11-25-14-16-26(17-15-25)20-7-3-2-4-8-20/h2-4,7-8,21H,9-18H2,1H3
• InChI Key: HHSAWSRBQKRDJG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NSC(=N1)N2CCC(CC2)OCC#CCN3CCN(CC3)C4=CC=CC=C4

Description

1-(4-{[1-(3-Methyl-1,2,4-thiadiazol-5-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)-4-phenylpiperazine is a complex organic compound that features a unique combination of functional groups, including a thiadiazole ring, a piperidine ring, and a piperazine ring

Preparation Methods

The synthesis of 1-(4-{[1-(3-Methyl-1,2,4-thiadiazol-5-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)-4-phenylpiperazine involves multiple steps, each requiring specific reagents and conditions. The general synthetic route can be summarized as follows:

Formation of the Thiadiazole Ring: The thiadiazole ring is typically synthesized by reacting hydrazonoyl halides with potassium thiocyanate or thiosemicarbazide derivatives.

Synthesis of the Piperidine Ring: The piperidine ring can be synthesized through the hydrogenation of pyridine derivatives or by cyclization of appropriate precursors.

Coupling Reactions: The thiadiazole and piperidine rings are coupled using suitable linkers and coupling agents such as EDCI or DCC.

Formation of the Piperazine Ring: The piperazine ring is introduced through nucleophilic substitution reactions involving piperazine derivatives.

Final Assembly: The final compound is assembled by linking the piperazine ring with the previously synthesized intermediate through an alkyne linker.

Chemical Reactions Analysis

1-(4-{[1-(3-Methyl-1,2,4-thiadiazol-5-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)-4-phenylpiperazine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Scientific Research Applications

1-(4-{[1-(3-Methyl-1,2,4-thiadiazol-5-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)-4-phenylpiperazine has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential as an antimicrobial, antifungal, and anticancer agent.

Pharmacology: It is investigated for its interactions with various biological targets, including enzymes and receptors.

Materials Science: The compound’s unique structure makes it a candidate for the development of novel materials with specific properties.

Mechanism of Action

The mechanism of action of 1-(4-{[1-(3-Methyl-1,2,4-thiadiazol-5-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)-4-phenylpiperazine involves its interaction with specific molecular targets. The compound binds to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

1-(4-{[1-(3-Methyl-1,2,4-thiadiazol-5-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)-4-phenylpiperazine can be compared with other similar compounds, such as:

1,3,4-Thiadiazole Derivatives: These compounds share the thiadiazole ring and exhibit similar biological activities.

Piperidine Derivatives: Compounds with piperidine rings are known for their pharmacological properties.

Piperazine Derivatives: Piperazine-containing compounds are widely studied for their therapeutic potential.

The uniqueness of this compound lies in its combination of these functional groups, which imparts distinct chemical and biological properties.